Cas no 54226-26-5 (1,3-Benzoxathiole, 2-methyl-2-phenyl-)

• Product Name: 1,3-Benzoxathiole, 2-methyl-2-phenyl-
• CAS No: 54226-26-5
• MF: C₁₄H₁₂OS
• MW: 228.309482574463
• CID: 355138
• PubChem ID: 12238454
• Update Time: 2025-04-19

1,3-Benzoxathiole, 2-methyl-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzoxathiole, 2-methyl-2-phenyl-
• 2-methyl-2-phenyl-1,3-benzoxathiole
• 54226-26-5
• DTXSID50481860

• Inchi： 1S/C14H12OS/c1-14(11-7-3-2-4-8-11)15-12-9-5-6-10-13(12)16-14/h2-10H,1H3
• InChI Key： VIRRMGFZDXHZQN-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2OC1(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 228.06096
• Monoisotopic Mass: 228.06088618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 34.5Ų

Experimental Properties

• PSA: 9.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxathioles